Cas no 1250808-23-1 (methyl 2-(2-ethylphenyl)-2-hydroxyacetate)

• Product Name: methyl 2-(2-ethylphenyl)-2-hydroxyacetate
• CAS No: 1250808-23-1
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 6542462
• PubChem ID: 62416464
• Update Time: 2025-07-02

methyl 2-(2-ethylphenyl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2-ethylphenyl)-2-hydroxyacetate
• Benzeneacetic acid, 2-ethyl-α-hydroxy-, methyl ester

• Inchi： 1S/C11H14O3/c1-3-8-6-4-5-7-9(8)10(12)11(13)14-2/h4-7,10,12H,3H2,1-2H3
• InChI Key： PYWGVNJKHFVSFS-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1CC)(O)C(=O)OC

Experimental Properties

• Density: 1.120±0.06 g/cm3(Predicted)
• Boiling Point: 292.5±25.0 °C(Predicted)
• pka: 12.20±0.20(Predicted)

Additional information on methyl 2-(2-ethylphenyl)-2-hydroxyacetate

Comprehensive Overview of Methyl 2-(2-ethylphenyl)-2-hydroxyacetate (CAS No. 1250808-23-1)

Methyl 2-(2-ethylphenyl)-2-hydroxyacetate (CAS No. 1250808-23-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and fine chemical synthesis. This ester derivative, characterized by its 2-ethylphenyl and hydroxyacetate functional groups, exhibits unique chemical properties that make it a valuable intermediate in various industrial applications. Its molecular structure, combining an aromatic ring with a hydroxyl and ester moiety, allows for versatile reactivity, enabling its use in the synthesis of more complex molecules.

In recent years, the demand for methyl 2-(2-ethylphenyl)-2-hydroxyacetate has surged due to its potential role in the development of novel bioactive compounds. Researchers and chemists are particularly interested in its application as a building block for pharmaceutical intermediates, where its structural features can be leveraged to create drugs targeting specific biological pathways. The compound's CAS No. 1250808-23-1 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry and drug discovery.

One of the key trends driving interest in methyl 2-(2-ethylphenyl)-2-hydroxyacetate is the shift toward sustainable and green chemistry. As industries seek to reduce their environmental footprint, this compound's potential for use in eco-friendly synthesis routes has become a hot topic. Its ability to participate in catalytic reactions, such as asymmetric hydrogenation or enzymatic transformations, aligns with the global push for greener chemical processes. This has led to increased research into optimizing its production methods to minimize waste and energy consumption.

The compound's 2-ethylphenyl moiety is particularly noteworthy, as it contributes to its lipophilicity and stability, making it suitable for formulations requiring controlled release or enhanced bioavailability. These properties are critical in the development of agrochemicals and cosmetic ingredients, where performance and safety are paramount. For instance, its incorporation into pesticide formulations can improve adhesion to plant surfaces, while in cosmetics, it may serve as a stabilizer or fragrance component.

Another area of interest is the compound's potential in flavor and fragrance applications. The ester group in methyl 2-(2-ethylphenyl)-2-hydroxyacetate can impart pleasant aromatic notes, making it a candidate for use in perfumery and food additives. With consumers increasingly favoring natural and synthetic aroma compounds, this compound's versatility positions it as a valuable ingredient in this booming market.

From a technical standpoint, the synthesis of methyl 2-(2-ethylphenyl)-2-hydroxyacetate typically involves the condensation of 2-ethylphenyl derivatives with glycolic acid esters under controlled conditions. Advances in catalytic methods have improved the yield and purity of this compound, addressing earlier challenges related to scalability. These innovations are crucial for meeting the rising demand from industries such as pharmaceuticals, agrochemicals, and specialty chemicals.

In conclusion, methyl 2-(2-ethylphenyl)-2-hydroxyacetate (CAS No. 1250808-23-1) is a multifaceted compound with broad applications across multiple industries. Its unique structural features, combined with the growing emphasis on sustainability and innovation, ensure its continued relevance in scientific and industrial research. As new uses for this compound emerge, it is poised to play an even more significant role in the development of next-generation chemical products.